Cas no 2891519-82-5 (2-(methyl-d3)pyrimidin-4,6-d2-5-ol)

• Product Name: 2-(methyl-d3)pyrimidin-4,6-d2-5-ol
• CAS No: 2891519-82-5
• MF: C₅H₆N₂O
• MW: 115.144749164581
• CID: 6827891
• PubChem ID: 172403589
• Update Time: 2025-02-15

2-(methyl-d3)pyrimidin-4,6-d2-5-ol Chemical and Physical Properties

Names and Identifiers

• CS-26173
• 2-(methyl-d3)pyrimidin-4,6-d2-5-ol
• 2891519-82-5

• Inchi： 1S/C5H6N2O/c1-4-6-2-5(8)3-7-4/h2-3,8H,1H3/i1D3,2D,3D
• InChI Key： OHFVPBGSKPYIED-RHIBPKLGSA-N
• SMILES： OC1C([2H])=NC(C([2H])([2H])[2H])=NC=1[2H]

Computed Properties

• Exact Mass: 115.079396549Da
• Monoisotopic Mass: 115.079396549Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 68.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46Ų